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Compound of Interest

Compound Name: 4-Benzylbenzaldehyde
CAS No.: 67468-65-9
Cat. No.: B1329244
Get Quote
. J

This guide provides an in-depth exploration of 4-Benzylbenzaldehyde (CAS No. 67468-65-9),
a versatile aromatic aldehyde of significant interest to researchers in organic synthesis,
medicinal chemistry, and materials science. This document moves beyond a simple recitation
of facts to offer a field-proven perspective on the compound's synthesis, reactivity, and potential
applications, with a focus on the causal relationships that drive experimental design and
interpretation.

Core Compound Identity and Physicochemical
Properties

4-Benzylbenzaldehyde, systematically named 4-(phenylmethyl)benzaldehyde, is a
disubstituted aromatic compound featuring a benzyl group and a formyl group at the para
positions of a benzene ring. This unique structure imparts a combination of reactivity from the
aldehyde and steric and electronic influences from the benzyl moiety, making it a valuable
intermediate for the synthesis of more complex molecular architectures.

Key Identifiers

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1329244#bc-rfq
https://www.benchchem.com/product/b1329244/docs?utm_src=pdf-body#4-benzylbenzaldehyde-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b1329244/docs?utm_src=pdf-body#4-benzylbenzaldehyde-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
CAS Number 67468-65-9 [1][2][3]
Molecular Formula C14H120 [1][2]
Molecular Weight 196.24 g/mol [1]
IUPAC Name 4-benzylbenzaldehyde [1]

4-
Synonyms (Phenylmethyl)benzaldehyde, [1]

p-Benzylbenzaldehyde

INChl=1S/C14H120/c15-11-
InChl 14-8-6-13(7-9-14)10-12-4-2-1-  [1]
3-5-12/h1-9,11H,10H2

C1=CC=C(C=C1)CC2=CC=C(
SMILES [1]
C=C2)C=0

Physicochemical Data

The physical properties of 4-Benzylbenzaldehyde are crucial for its handling, purification, and
use in reactions. It is characterized as a colorless oil and is sensitive to air, necessitating proper
storage under an inert atmosphere.[2]
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Property Value Notes
Physical State 0]] [2]
Color Colorless [2]

Data not readily available in

cited literature. Isomeric . o
) The boiling point is expected to
- ) compounds like 4- )
Boiling Point be elevated due to the high
benzyloxybenzaldehyde have ]
] ) molecular weight.
different properties and should

not be used as a substitute.[1]

Expected to be soluble in

] ) common organic solvents like
- Slightly soluble in Chloroform )
Solubility dichloromethane, ethyl
and Methanol.[2]
acetate, and toluene. Insoluble

in water.

Air Sensitivity Air Sensitive [2]

Synthesis and Mechanistic Considerations

The synthesis of 4-benzylbenzaldehyde can be approached through several modern organic
chemistry methodologies. The choice of synthetic route is often dictated by the availability of
starting materials, desired scale, and tolerance for specific reagents. A highly effective and
versatile method is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Recommended Synthetic Protocol: Suzuki-Miyaura
Coupling

This approach builds the core diarylmethane structure by forming a key carbon-carbon bond.
The strategy involves coupling an aryl halide (or pseudo-halide) with a benzylboronic acid
derivative, or conversely, a benzyl halide with an arylboronic acid. The latter is often more

practical.

Causality behind the choice: The Suzuki-Miyaura coupling is chosen for its high functional
group tolerance, generally high yields, and the commercial availability of the necessary
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precursors and catalysts.[4][5] The reaction is robust and can be adapted for library synthesis,
which is highly relevant in drug discovery.

Caption: Suzuki-Miyaura coupling for 4-Benzylbenzaldehyde synthesis.

Step-by-Step Methodology:

Flask Preparation: A flame-dried, two-necked round-bottom flask equipped with a magnetic
stir bar and a reflux condenser is charged with 4-bromobenzaldehyde (1.0 eq).

o Reagent Addition: To the flask, add benzylboronic acid (1.2 eq) and a suitable base such as
potassium carbonate (2.0-3.0 eq).[5]

o Catalyst Introduction: The palladium catalyst (e.g., Pd(OAc)z, 2-5 mol%) and a phosphine
ligand (e.g., JohnPhos, 5-10 mol%) are added.[5] Alternatively, a pre-formed catalyst like
Pd(PPhs)a can be used.

o Inert Atmosphere: The flask is evacuated and backfilled with an inert gas (Argon or Nitrogen)
three times to ensure an oxygen-free environment, preventing catalyst degradation.

¢ Solvent Addition: Degassed solvents, such as a mixture of DMF or toluene and water, are
added via cannula.[5]

e Reaction Execution: The reaction mixture is heated to 80-100 °C and stirred vigorously.

e Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or GC-
MS until the starting material is consumed.

e Work-up and Purification: Upon completion, the reaction is cooled to room temperature,
diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over
anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude
product is then purified by column chromatography on silica gel.

Chemical Reactivity and Synthetic Utility

The aldehyde group is the primary center of reactivity in 4-benzylbenzaldehyde, serving as a
versatile handle for a multitude of synthetic transformations.
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Wittig Reaction for Alkene Synthesis

The Wittig reaction is a powerful method for converting aldehydes into alkenes.[6][7] 4-
Benzylbenzaldehyde can react with a phosphonium ylide to form a stilbene derivative. The
stereochemical outcome (E vs. Z alkene) is dependent on the nature of the ylide (stabilized vs.
non-stabilized).

Causality behind the reaction: The driving force for the Wittig reaction is the formation of the
highly stable triphenylphosphine oxide byproduct.[8] This thermodynamic sink makes the
reaction essentially irreversible and highly efficient for C=C bond formation.

4-Benzylbenzaldehyde Alkene Derivative
N_____________________j/

I
: [Oxaphosphetane Intermediate] !
1

Phosphonium Ylide T Triphenylphosphine Oxide
(PhsP=CHR) S

Click to download full resolution via product page

Caption: The Wittig reaction of 4-Benzylbenzaldehyde.

Other Key Transformations

e Reductive Amination: Formation of a C-N bond by reacting the aldehyde with an amine
under reducing conditions (e.g., NaBH3CN, Na(OAc)3BH) to yield substituted benzylamines,
which are common motifs in pharmaceuticals.

¢ Oxidation: The aldehyde can be easily oxidized to the corresponding 4-benzylbenzoic acid
using common oxidizing agents like potassium permanganate (KMnOa) or Jones reagent
(CrO3/H2S0a4).

o Condensation Reactions: It can undergo aldol or Knoevenagel condensations with enolates
or active methylene compounds, respectively, to form a,B3-unsaturated systems.

Applications in Drug Discovery and Development
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While direct applications of 4-benzylbenzaldehyde as a therapeutic agent are not widely
reported, its structural framework is of significant interest in medicinal chemistry. It serves as a
key building block for synthesizing larger molecules with potential biological activity.

» Scaffold for Bioactive Molecules: The diarylmethane core of 4-benzylbenzaldehyde is
present in numerous biologically active compounds. The aldehyde group provides a
convenient point for diversification to explore structure-activity relationships (SAR).

 Intermediate for ALDH Inhibitors: Benzaldehyde derivatives are known to be inhibitors of
aldehyde dehydrogenase (ALDH), an enzyme family overexpressed in certain cancer stem
cells.[9] The 4-benzyl substitution can be explored to modulate potency and selectivity
against specific ALDH isoforms.

o Precursor for Heterocyclic Synthesis: The aldehyde functionality is a gateway to the
synthesis of various heterocyclic systems (e.g., quinolines, pyrimidines, imidazoles) through
condensation reactions, which are prevalent scaffolds in drug design.[10]

Analytical and Spectroscopic Profile

Thorough analytical characterization is essential for confirming the identity and purity of 4-
benzylbenzaldehyde. The following is a predicted spectroscopic profile based on the analysis
of structurally similar compounds.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy
e 1H NMR (Predicted, CDCIs, 400 MHz):

o 0 ~9.9-10.0 ppm (s, 1H): This singlet corresponds to the highly deshielded aldehydic
proton (-CHO).

o & ~7.8 ppm (d, 2H): A doublet for the two aromatic protons ortho to the aldehyde group.

o & ~7.2-7.4 ppm (m, 7H): A complex multiplet encompassing the five protons of the benzyl
ring and the two aromatic protons ortho to the benzyl group.

o & ~4.0 ppm (s, 2H): A sharp singlet for the two benzylic methylene protons (-CHz-).

e 13C NMR (Predicted, CDCls, 101 MHz):
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[e]

0 ~192 ppm: Aldehyde carbonyl carbon.

o

0 ~140-145 ppm: Quaternary carbons of the substituted benzene ring.

[¢]

0 ~128-136 ppm: Aromatic CH carbons.

[e]

0 ~42 ppm: Benzylic methylene carbon.

Infrared (IR) Spectroscopy

~3030 cm~*; Aromatic C-H stretch.
~2920 cm~*: Aliphatic C-H stretch (from the CHz group).
~2820 and ~2720 cm~*: Characteristic C-H stretch (Fermi doublet) of the aldehyde group.

~1700-1710 cm~1: Strong, sharp absorption from the C=0 stretch of the conjugated
aldehyde.

~1600 cm~1; Aromatic C=C ring stretching.

Mass Spectrometry (MS)

Under Electron lonization (EIl), the fragmentation pattern is expected to show:

m/z 196: The molecular ion peak (M*).

m/z 195: A significant peak due to the loss of a hydrogen radical from the aldehyde (M-1),
forming a stable acylium ion.

m/z 167: Loss of the formyl group (*CHO, 29 Da).

m/z 91: A prominent peak corresponding to the tropylium cation ([C7H7]*), formed from the
cleavage of the benzyl group. This is often the base peak for benzyl-substituted compounds.
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Caption: A typical workflow for the synthesis and analytical validation.

Safety, Handling, and Toxicology

Hazard Identification

4-Benzylbenzaldehyde is classified as an irritant. Appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All

handling should be performed in a well-ventilated fume hood.

e GHS Hazard Statements:

[e]

H315: Causes skin irritation.[1]

o

[¢]

H319: Causes serious eye irritation.[1]

[¢]

H335: May cause respiratory irritation.[1]

Storage and Handling

H317: May cause an allergic skin reaction.[1]

The compound is reported to be air-sensitive.[2] It should be stored under an inert atmosphere

(Argon or Nitrogen) in a tightly sealed container in a cool, dry place away from strong oxidizing
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agents.

Toxicological Profile

Specific toxicological data for 4-benzylbenzaldehyde is limited. However, the metabolic fate
can be predicted based on the toxicology of similar aromatic aldehydes.[1] The primary
metabolic pathway is likely the oxidation of the aldehyde group to the corresponding carboxylic
acid (4-benzylbenzoic acid) by aldehyde dehydrogenase enzymes in the liver. This more polar
metabolite can then be conjugated (e.g., with glucuronic acid) and excreted renally.

Conclusion

4-Benzylbenzaldehyde is a valuable chemical intermediate with significant potential in
synthetic and medicinal chemistry. Its diarylmethane structure, combined with the versatile
reactivity of the aldehyde group, makes it an attractive starting material for the synthesis of
complex target molecules, including potential drug candidates. A thorough understanding of its
synthesis via robust methods like the Suzuki-Miyaura coupling, its predictable reactivity, and its
analytical profile is crucial for its effective use in a research and development setting.
Adherence to strict safety protocols is mandatory when handling this irritant and air-sensitive
compound.

References

e PubChem. (n.d.). 4-Benzylbenzaldehyde. National Center for Biotechnology Information.
Retrieved from [Link]

e Supporting Information for various organic chemistry publications providing NMR d

e Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.

e Royal Society of Chemistry. (2016). Electronic Supplementary Information for Design of
recyclable TEMPO derivatives.

e Organic Syntheses. (n.d.). p-BROMOBENZALDEHYDE. Retrieved from [Link]

e Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Essential Role of Benzaldehyde in
Pharmaceutical Synthesis. Retrieved from [Link]

e Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1329244/docs?utm_src=pdf-body#4-benzylbenzaldehyde-a-comprehensive-technical-guide-for-advanced-research
https://www.guidechem.com/dictionary/en/4397-53-9.html
https://www.benchchem.com/product/b1329244/docs?utm_src=pdf-body#4-benzylbenzaldehyde-a-comprehensive-technical-guide-for-advanced-research
https://www.benchchem.com/product/b1329244/docs?utm_src=pdf-body#4-benzylbenzaldehyde-a-comprehensive-technical-guide-for-advanced-research
https://pubchem.ncbi.nlm.nih.gov/compound/4-Benzylbenzaldehyde
http://www.orgsyn.org/demo.aspx?prep=cv1p0136
https://www.inno-pharmchem.com/news/the-essential-role-of-benzaldehyde-in-pharmaceutical-synthesis-35380039.html
https://www.organic-chemistry.org/namedreactions/wittig-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Dayal, P. (n.d.). The Role of 4-Hydroxybenzaldehyde in Pharmaceutical Synthesis. Retrieved
from [Link]

Han, Y., et al. (n.d.). Substrate switchable Suzuki—Miyaura coupling for benzyl ester vs.
benzyl halide. National Center for Biotechnology Information. Retrieved from [Link]

Chemistry Stack Exchange. (2014). Wittig reaction with benzaldehyde. Retrieved from [Link]
Filo. (2025). Mass Spectra Fragmentation of Benzaldehyde. Retrieved from [Link]

Master Organic Chemistry. (2018). Wittig Reaction: Examples and Mechanism. Retrieved
from [Link]

Chemsrc. (n.d.). 4-Benzyl-2-hydroxy-benzaldehyde. Retrieved from [Link]

CORE. (1986). Fragmentations of protonated benzaldehydes via intermediate ion/molecule
complexes. Retrieved from [Link]

Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from
[Link]

Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 500 MHz, D20, predicted)
(HMDBO0029686). Retrieved from [Link]

Organic Syntheses. (n.d.). 2-lodoxy-5-Methylbenzenesulfonic Acid-Catalyzed Selective
Oxidation of 4-Bromobenzyl Alcohol. Retrieved from [Link]

Chemeéo. (n.d.). Chemical Properties of Benzaldehyde, 4-(1-methylethyl)- (CAS 122-03-2).
Retrieved from [Link]

Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzaldehyde. Retrieved from [Link]
NIST. (n.d.). Benzaldehyde. Retrieved from [Link]
PubChem. (n.d.). 4-Methylbenzaldehyde. Retrieved from [Link]

Kallan, N. C., et al. (n.d.). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under
Microwave Conditions. National Center for Biotechnology Information. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.linkedin.com/pulse/role-4-hydroxybenzaldehyde-pharmaceutical-synthesis-dayal-p-vj8if
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6244122/
https://chemistry.stackexchange.com/questions/19973/wittig-reaction-with-benzaldehyde
https://www.filo.com/answer/chemistry/chemistry-12/mass-spectra-fragmentation-of-benzaldehyde_1197945
https://www.masterorganicchemistry.com/2018/02/06/the-wittig-reaction/
https://www.chemsrc.com/en/cas/1196475-62-3_1381079.html
https://core.ac.uk/display/82098650
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/05%3A_Mass_Spectrometry/5.05%3A_Mass_Spectrometry_-_Fragmentation_Patterns
https://hmdb.ca/spectra/nmr_one_d/24016
http://www.orgsyn.org/demo.aspx?prep=v90p0342
https://www.chemeo.com/cid/41-145-5/Benzaldehyde-4-1-methylethyl.html
https://www.docbrown.info/page06/IRspec/BenzaldehydeIR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C100527
https://pubchem.ncbi.nlm.nih.gov/compound/7725
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3218206/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

¢ NIST. (n.d.). Benzaldehyde, 4-(pentyloxy)-. Retrieved from [Link]

¢ NIST. (n.d.). Benzaldehyde, 4-(phenylmethoxy)-. Retrieved from [Link]

* ResearchGate. (n.d.). Concise Formation of 4-Benzyl Piperidines and Related Derivatives
Using a Suzuki Protocol. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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